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Compound of Interest

Compound Name: Marmin acetonide

Cat. No.: B1150826

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the known physical and
chemical properties of Marmin. Data has been compiled from various scientific sources to
create a centralized repository of information for research and development purposes. It is
important to note that information regarding "Marmin acetonide" is not readily available in the
scientific literature, suggesting it may be an uncharacterized derivative. This document focuses
on the parent compound, Marmin.

Introduction

Marmin is a natural coumarin compound that has been isolated from various plant species. As
a member of the coumarin family, it exhibits a range of interesting biological activities. This
guide summarizes its fundamental physical and chemical characteristics to support further
investigation and application in drug discovery and development.

Physicochemical Properties

A summary of the key physical and chemical properties of Marmin is presented below. These
properties are essential for understanding its behavior in biological and chemical systems.
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Property Value Source
Molecular Formula C19H2405 [1]
Molecular Weight 332.39 g/mol [2]

7-[(E,6R)-6,7-dihydroxy-3,7-

IUPAC Name dimethyloct-2-enoxy]chromen- [1]
2-one
CAS Number 14957-38-1 [1][2]

LogP (Octanol/Water Partition
o 3.030 (Calculated)
Coefficient)

Water Solubility (logS) -8.92 (Calculated)

McGowan's Characteristic

260.400 ml/mol (Calculated)
Volume (McVol)

Kovats Retention Index (Semi-
2985
standard non-polar)

Experimental Data

Currently, detailed experimental protocols for the synthesis and analysis of Marmin are not
widely available in the public domain. The data presented in this guide are primarily derived
from computational predictions and database entries.

Biological Activity and Signaling Pathways

While this guide focuses on the physicochemical properties of Marmin, it is worth noting that
coumarin compounds, in general, are known to interact with various biological pathways.
However, specific signaling pathways for Marmin are not extensively documented in the
available literature. Further research is required to elucidate its mechanism of action and
potential therapeutic targets.

Note on "Marmin Acetonide"
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Initial searches for "Marmin acetonide" did not yield any specific information for a compound
with this name. It is possible that this is a novel, uncharacterized derivative of Marmin. For
clarity, "Triamcinolone acetonide" is a well-characterized synthetic corticosteroid and is a
distinct chemical entity from Marmin. It is crucial to avoid confusion between these two
compounds.

Conclusion

This technical guide provides a summary of the currently available physical and chemical data
for Marmin. The lack of extensive experimental protocols and biological pathway information
highlights opportunities for future research. The scientific community is encouraged to
undertake further studies to expand our understanding of this natural compound and its
potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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